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Compound of Interest

Compound Name: VU 0255035

Cat. No.: B1684055

Essential Safety and Handling Guide for VU 0255035

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of VU 0255035, a
selective M1 muscarinic acetylcholine receptor antagonist. The following protocols are
designed to ensure the safe handling, storage, and disposal of this compound in a laboratory
setting.

Chemical and Physical Properties

A summary of the key quantitative data for VU 0255035 is presented below for easy reference.

Property Value

Molecular Weight 432.52 g/mol [1]

Formula C18H20N603S2[1]

Purity >98% (HPLC)[1]

Solubility Soluble in DMSO to 20 mM[1]
Storage Temperature -20°CI[1][2]

CAS Number 1135243-19-4[1]
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Personal Protective Equipment (PPE)

Given that the full toxicological properties of VU 0255035 may not be known, it is imperative to
handle it with care. The following personal protective equipment is mandatory when working
with this compound, both in solid and solution form.

Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes and fine particles.

e Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.
Always inspect gloves for any signs of degradation or puncture before use.

» Body Protection: A laboratory coat is required. For procedures with a higher risk of exposure,
consider additional protection such as a chemical-resistant apron or coveralls.

» Respiratory Protection: If handling the solid form outside of a certified chemical fume hood or
ventilated enclosure, a NIOSH-approved respirator with an appropriate particulate filter is
necessary.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural steps for the safe handling of VU 0255035 from receipt to
disposal.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: The compound should be stored at -20°C in a tightly sealed container.[1][2] Protect
from light.[2]

 Inventory: Log the compound into the laboratory's chemical inventory system.

Preparation of Stock Solutions

All procedures involving the handling of solid VU 0255035 or its concentrated solutions should
be performed in a certified chemical fume hood.
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o Gather Materials: Assemble all necessary equipment, including the vial of VU 0255035,
appropriate solvent (e.g., DMSO), calibrated pipettes, and vortex mixer.

» Weighing (if applicable): If weighing the solid compound, do so in a ventilated balance
enclosure or a chemical fume hood to minimize inhalation exposure.

 Dissolving:
o Carefully open the vial containing the solid compound.

o Add the calculated volume of solvent to the vial to achieve the desired stock
concentration. VU 0255035 is soluble in DMSO up to 20 mM.[1]

o Securely cap the vial and vortex until the solid is completely dissolved. Gentle warming
may be applied if necessary, but monitor for any signs of degradation.

e Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and your initials.

o Storage of Stock Solution: Store the stock solution at -20°C. When stored at -20°C, it should
be used within one month. For longer-term storage of up to six months, it is recommended to
store at -80°C.[2]

Experimental Use

 Dilutions: Prepare working solutions by diluting the stock solution in the appropriate
experimental buffer or media.

e Handling: Always wear the prescribed PPE when handling solutions containing VU 0255035.

» Spill Management: In the event of a spill, immediately alert others in the area. Absorb the
spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for
disposal. Clean the spill area with an appropriate solvent and then with soap and water.

Disposal Plan

All waste materials contaminated with VU 0255035 must be disposed of as hazardous
chemical waste.
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o Waste Segregation:

o Solid Waste: Unused solid VU 0255035 and any materials used for cleaning up spills (e.g.,
absorbent pads, contaminated gloves) should be collected in a clearly labeled, sealed
container.

o Liquid Waste: Unused solutions containing VU 0255035 and contaminated solvents should
be collected in a designated, sealed, and properly labeled hazardous waste container. Do
not mix with incompatible waste streams.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "VU 0255035," and the primary solvent if applicable.

o Storage of Waste: Store waste containers in a designated satellite accumulation area until
they are collected by the institution's environmental health and safety department.

o Decontamination: All glassware and equipment that have come into contact with VU
0255035 should be thoroughly rinsed with an appropriate solvent, and the rinsate collected
as hazardous waste before standard washing procedures.

Experimental Workflow and Signaling Pathway
Diagrams

Click to download full resolution via product page

Caption: Workflow for the safe handling of VU 0255035.
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Caption: Mechanism of action for VU 0255035 as an M1 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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